![molecular formula C29H23NO4 B6263804 3-{4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]phenyl}benzoic acid CAS No. 173911-21-2](/img/no-structure.png)
3-{4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]phenyl}benzoic acid
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Description
This compound is an alanine derivative . It has a molecular weight of 325.36 . The IUPAC name for this compound is 3-{[ (9H-fluoren-9-ylmethoxy)carbonyl]amino}butanoic acid . The InChI code for this compound is 1S/C19H19NO4/c1-12(10-18(21)22)20-19(23)24-11-17-15-8-4-2-6-13(15)14-7-3-5-9-16(14)17/h2-9,12,17H,10-11H2,1H3,(H,20,23)(H,21,22) .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the formula C19H19NO4 . It has a mono-isotopic mass of 502.210388 Da .Physical And Chemical Properties Analysis
This compound is a solid at room temperature . It should be stored in a sealed container in a dry environment at 2-8°C .Safety and Hazards
The compound has been classified under the GHS07 pictogram . The hazard statements associated with this compound are H315 (Causes skin irritation) and H319 (Causes serious eye irritation) . The precautionary statements include P264 (Wash thoroughly after handling), P280 (Wear protective gloves/protective clothing/eye protection/face protection), P302+P352 (IF ON SKIN: Wash with plenty of water), P337+P313 (If eye irritation persists: Get medical advice/attention), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing), P362+P364 (Take off contaminated clothing and wash it before reuse), and P332+P313 (If skin irritation occurs: Get medical advice/attention) .
Mechanism of Action
Target of Action
It is known to be a derivative of aspartic acid and alanine , which are amino acids that play crucial roles in various biological processes.
Mode of Action
As a derivative of amino acids, it may influence the secretion of anabolic hormones, supply of fuel during exercise, mental performance during stress-related tasks, and prevention of exercise-induced muscle damage .
Biochemical Pathways
As an amino acid derivative, it may be involved in protein synthesis and other metabolic processes related to amino acids .
Pharmacokinetics
Its solubility in dmso suggests that it may have good bioavailability.
Result of Action
As an amino acid derivative, it may have beneficial effects as an ergogenic dietary substance .
Action Environment
It is known to be stable at room temperature , which suggests that it may have a long shelf-life and be resistant to various environmental conditions.
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound '3-{4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]phenyl}benzoic acid' involves the protection of the amine group, followed by the coupling of the protected amine with the appropriate benzene derivative. The resulting intermediate is then deprotected to yield the final product.", "Starting Materials": [ "9H-fluorene", "4-aminobenzoic acid", "4-formylbenzoic acid", "N,N-dimethylformamide (DMF)", "N,N'-dicyclohexylcarbodiimide (DCC)", "4-dimethylaminopyridine (DMAP)", "triethylamine (TEA)", "diisopropylethylamine (DIPEA)", "acetic anhydride", "hydrochloric acid (HCl)", "sodium hydroxide (NaOH)", "ethyl acetate", "water" ], "Reaction": [ "9H-fluorene is reacted with acetic anhydride and HCl to yield 9-acetoxyfluorene.", "4-aminobenzoic acid is protected with acetic anhydride to yield N-acetyl-4-aminobenzoic acid.", "4-formylbenzoic acid is activated with DCC and DMAP, and then coupled with N-acetyl-4-aminobenzoic acid in DMF with TEA as a base to yield the protected intermediate.", "The protected intermediate is deprotected with NaOH in ethanol to yield the final product, 3-{4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]phenyl}benzoic acid." ] } | |
CAS RN |
173911-21-2 |
Molecular Formula |
C29H23NO4 |
Molecular Weight |
449.5 |
Purity |
95 |
Origin of Product |
United States |
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